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Compound of Interest

Compound Name: URB-597

Cat. No.: B1682809 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe working environment and

maintaining environmental integrity. This document provides essential safety and logistical

information for the proper disposal of URB-597 (also known as KDS-4103), a potent and

selective inhibitor of fatty acid amide hydrolase (FAAH).

I. URB-597 Chemical and Physical Properties
A summary of the key quantitative data for URB-597 is presented below. This information is

critical for understanding its behavior and potential hazards.

Property Value Source

Molecular Formula C₂₀H₂₂N₂O₃ [1][2][3]

Molecular Weight 338.4 g/mol [1][2][3]

CAS Number 546141-08-6 [1][2][3][4][5]

Purity ≥98% [1][2]

Solubility

- Insoluble in H₂O - ≥16.9

mg/mL in DMSO - ≥4.55

mg/mL in EtOH (with warming)

- Soluble to 50 mM in DMSO

[1][4][6]

Storage Temperature +4°C [1][2]
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II. Hazard Identification and Safety Precautions
URB-597 is classified with specific hazards that necessitate careful handling during all stages

of use and disposal.

Primary Hazards:

Eye Irritation: Causes serious eye irritation[7].

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects[7].

Precautionary Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling[5][7].

Environmental Protection: Crucially, avoid release into the environment[5][7]. Due to its high

aquatic toxicity, even small amounts can be harmful to ecosystems.

III. Step-by-Step Disposal Procedure
The disposal of URB-597 must be conducted in strict accordance with local, state, and federal

regulations. The following procedure provides a general framework for safe disposal.

Step 1: Initial Assessment and Waste Segregation

Quantify Waste: Determine the amount of URB-597 waste to be disposed of. This includes

pure compound, contaminated solutions, and any contaminated lab materials (e.g., pipette

tips, vials, gloves).

Segregate Waste: Do not mix URB-597 waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office. Keep

solid and liquid waste separate.

Step 2: Preparing for Disposal
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Solid Waste:

Carefully collect any solid URB-597 powder or contaminated materials.

Place the solid waste in a clearly labeled, sealed container. The label should include the

chemical name ("URB-597"), CAS number (546141-08-6), and appropriate hazard

pictograms (e.g., irritant, environmental hazard).

Liquid Waste (Solutions):

Collect all solutions containing URB-597 in a dedicated, leak-proof, and chemically

resistant waste container.

Label the container with the chemical name, concentration, solvent(s) used, and the

appropriate hazard symbols.

Step 3: Consultation and Collection

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or equivalent regulatory body. Inform them of the nature and quantity of the URB-597 waste.

Follow Institutional Protocols: Adhere strictly to the collection and disposal procedures

provided by your EHS office. They will arrange for collection by a licensed hazardous waste

disposal company.

Important Considerations:

Do Not Dispose Down the Drain: Under no circumstances should URB-597 or its solutions

be poured down the sink. This is to prevent its release into the aquatic environment, where it

is known to be highly toxic[7].

Spill Management: In the event of a spill, collect the spillage and dispose of it as hazardous

waste[5]. Ensure the area is decontaminated according to your lab's standard operating

procedures for hazardous chemical spills.

IV. Experimental Protocols Cited
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While specific disposal protocols are dictated by regulatory bodies, the handling of URB-597 in

experimental settings has been documented. For instance, in vivo studies have involved

intraperitoneal administration in rats, where URB-597 was shown to inhibit FAAH activity in the

brain[4][6]. Such protocols inherently generate waste (e.g., unused solutions, contaminated

syringes) that must be disposed of following the guidelines outlined above.

V. Logical Workflow for URB-597 Disposal
The following diagram illustrates the decision-making process for the proper disposal of URB-
597.

Start: URB-597 Waste Generated Assess Waste Type
(Solid, Liquid, Contaminated)
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Liquid Waste
(Solutions in solvents)

Liquid

Securely package and label
'URB-597 Solid Waste'

Collect in labeled, sealed container
'URB-597 Liquid Waste'

Store waste in designated
hazardous waste area

Contact Institutional EHS
for pickup End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of URB-597 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.glpbio.com/urb597.html
https://cdn.caymanchem.com/cdn/msds/10046m.pdf
https://www.benchchem.com/product/b1682809#urb-597-proper-disposal-procedures
https://www.benchchem.com/product/b1682809#urb-597-proper-disposal-procedures
https://www.benchchem.com/product/b1682809#urb-597-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

